Cas no 96514-07-7 ((1-Dodecoxy-1-oxohexan-2-yl) 3-[[2-(1-benzyl-3,5-dioxo-2-phenyl-1,2,4-triazolidin-4-yl)-4,4-dimethyl-3-oxopentanoyl]amino]-4-chlorobenzoate)

• Product name: (1-Dodecoxy-1-oxohexan-2-yl) 3-[[2-(1-benzyl-3,5-dioxo-2-phenyl-1,2,4-triazolidin-4-yl)-4,4-dimethyl-3-oxopentanoyl]amino]-4-chlorobenzoate
• CAS No: 96514-07-7
• MF: C₄₇H₆₁ClN₄O₈
• MW: 845.462252378464
• CID: 751414

(1-Dodecoxy-1-oxohexan-2-yl) 3-[[2-(1-benzyl-3,5-dioxo-2-phenyl-1,2,4-triazolidin-4-yl)-4,4-dimethyl-3-oxopentanoyl]amino]-4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-chloro-3-[[2-[3,5-dioxo-1-phenyl-2-(phenylmethyl)-1,2,4-triazolidin-4-yl]-4,4-dimethyl-1,3-dioxopentyl]amino]-, 1-[(dodecyloxy)carbonyl]pentylester
• 4-CHLORO-3-[2-(1-BENZYL-3,5-DIOXO-2-PHENYL-1,2,4-TRIAZOLIDIN-4-YL)-4,4-DIMETHYL-3-OXOVALERYAMINO]BENZOIC ACID 1-(DODECY...
• Benzoic acid,4-chloro-3-[[2-[3,5-dioxo-1-phenyl-2-(phenylmethyl)-1,2,4-triazolidin-4-yl]-4,4-dimethyl-1,3-dioxopentyl]amino]-
• 4-Chloro-3-[[2-[3,5-dioxo-1-phenyl-2-(phenylmethyl)-1,2,4-triazolidine-4-yl]-4,4-dimethyl-1,3-dioxopentyl] amino]-benzoic acid,1-[(dodecyloxy)carbonyl] pentyl ester
• 4-Chloro-3-[2-(1-benzyl-3,5-dioxo-2-phenyl-1,2,4-triazolidin-4-yl)-4,4-dimethyl-3-oxovaleryamino]benzoic Acid 1-(Dodecyloxycarbonyl)pentyl Ester
• 1-Dodecyloxycarbonylpentyl 3-[2-(1-benzyl-3,5-dioxo-2-phenyl-1,2,4-triazolidin-4-yl)-4,4-dimethyl-3-oxovalerylamino]-4-chlorobenzoate
• (1-Dodecoxy-1-oxohexan-2-yl) 3-[[2-(1-benzyl-3,5-dioxo-2-phenyl-1,2,4-triazolidin-4-yl)-4,4-dimethyl
• (1-Dodecoxy-1-oxohexan-2-yl) 3-[[2-(1-benzyl-3,5-dioxo-2-phenyl-1,2,4-triazolidin-4-yl)-4,4-dimethyl-3-oxopentanoyl]amino]-4-chlorobenzoate

• Inchi： 1S/C47H61ClN4O8/c1-6-8-10-11-12-13-14-15-16-23-31-59-44(56)39(28-9-7-2)60-43(55)35-29-30-37(48)38(32-35)49-42(54)40(41(53)47(3,4)5)51-45(57)50(33-34-24-19-17-20-25-34)52(46(51)58)36-26-21-18-22-27-36/h17-22,24-27,29-30,32,39-40H,6-16,23,28,31,33H2,1-5H3,(H,49,54)
• InChI Key： LEBVFPJIXSBUMZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC(C(=O)OCCCCCCCCCCCC)CCCC)C=C1NC(C(C(C(C)(C)C)=O)N1C(N(C2C=CC=CC=2)N(CC2C=CC=CC=2)C1=O)=O)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 60
• Rotatable Bond Count: 27
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 143